Cas no 630090-74-3 (2-(2E)-2-(benzenesulfonyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-yl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-(2E)-2-(benzenesulfonyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-yl-N-(4-fluorophenyl)acetamide
• CAS No: 630090-74-3
• MF: C₁₉H₁₈FN₃O₄S₂
• MW: 435.492325305939
• CID: 5555424
• Update Time: 2025-05-22

2-(2E)-2-(benzenesulfonyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(2E)-2-(benzenesulfonylimino)-3-ethyl-4-oxo-1,3-thiazolidin-5-yl]-N-(4-fluorophenyl)acetamide
• 5-Thiazolidineacetamide, 3-ethyl-N-(4-fluorophenyl)-4-oxo-2-[(phenylsulfonyl)imino]-
• 2-(2E)-2-(benzenesulfonyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-yl-N-(4-fluorophenyl)acetamide

• Inchi： 1S/C19H18FN3O4S2/c1-2-23-18(25)16(12-17(24)21-14-10-8-13(20)9-11-14)28-19(23)22-29(26,27)15-6-4-3-5-7-15/h3-11,16H,2,12H2,1H3,(H,21,24)
• InChI Key： NKQFYLITNQGJAF-UHFFFAOYSA-N
• SMILES： S1C(CC(NC2=CC=C(F)C=C2)=O)C(=O)N(CC)C1=NS(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• pka: 12.62±0.70(Predicted)

Additional information on 2-(2E)-2-(benzenesulfonyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-yl-N-(4-fluorophenyl)acetamide

2-(2E)-2-(benzenesulfonyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-yl-N-(4-fluorophenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 630090-74-3, known as 2-(2E)-2-(benzenesulfonyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-yl-N-(4-fluorophenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzenesulfonyl group, a thiazolidin ring system, and a fluorophenyl substituent. These structural features contribute to its unique chemical properties and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of thiazolidin derivatives in the development of bioactive compounds. The presence of the benzenesulfonyl group in this molecule enhances its stability and solubility, making it an ideal candidate for various chemical reactions. Additionally, the fluorophenyl substituent introduces electronic effects that can modulate the compound's reactivity and bioavailability. These attributes have been extensively explored in recent research papers, where this compound has been tested as a potential inhibitor of key enzymes involved in metabolic disorders.

The synthesis of 2-(2E)-2-(benzenesulfonyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5-yl-N-(4-fluorophenyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity levels. The use of transition metal catalysts has been particularly effective in facilitating the formation of the imine bond between the benzenesulfonyl group and the thiazolidin ring system.

One of the most promising applications of this compound lies in its potential as a drug candidate for treating chronic diseases such as diabetes and neurodegenerative disorders. Preclinical studies have demonstrated that it exhibits potent inhibitory activity against specific protein kinases, which are key players in these disease pathways. Furthermore, its ability to cross the blood-brain barrier makes it an attractive option for central nervous system-related therapies.

In addition to its therapeutic potential, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer blends to enhance their mechanical and thermal stability.

The safety profile of 2-(2E)-2-(benzenesulfonyl)imino-3-ethyl-4-oxo-1,3-thiazolidin-5